Cas no 2137935-55-6 (1-(1-tert-butyl-1H-1,2,3-triazol-4-yl)-3-methoxypropan-2-ol)

• Product Name: 1-(1-tert-butyl-1H-1,2,3-triazol-4-yl)-3-methoxypropan-2-ol
• CAS No: 2137935-55-6
• MF: C₁₀H₁₉N₃O₂
• MW: 213.276762247086
• CID: 6357009
• PubChem ID: 165449503
• Update Time: 2025-05-20

1-(1-tert-butyl-1H-1,2,3-triazol-4-yl)-3-methoxypropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-tert-butyl-1H-1,2,3-triazol-4-yl)-3-methoxypropan-2-ol
• EN300-718889
• 2137935-55-6

• Inchi： 1S/C10H19N3O2/c1-10(2,3)13-6-8(11-12-13)5-9(14)7-15-4/h6,9,14H,5,7H2,1-4H3
• InChI Key： YHQUAGYUVUOQLF-UHFFFAOYSA-N
• SMILES： OC(COC)CC1=CN(C(C)(C)C)N=N1

Computed Properties

• Exact Mass: 213.147726857g/mol
• Monoisotopic Mass: 213.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 60.2Ų

Additional information on 1-(1-tert-butyl-1H-1,2,3-triazol-4-yl)-3-methoxypropan-2-ol

1-(1-Tert-butyl-1H-1,2,3-Triazol-4-yl)-3-Methoxypropan-2-Ol: A Comprehensive Overview

The compound 1-(1-Tert-butyl-1H-1,2,3-triazol-4-yl)-3-methoxypropan-2-ol (CAS No. 2137935-55-6) is a highly specialized organic molecule with a unique structure and versatile applications. This compound has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science due to its distinctive properties and potential for functionalization. The molecule consists of a triazole ring, a tert-butyl group, and a methoxypropanol moiety, which collectively contribute to its chemical reactivity and biological activity.

Recent studies have highlighted the importance of triazole-containing compounds in drug discovery. The triazole ring is known for its ability to form hydrogen bonds and participate in π-interactions, making it an ideal scaffold for designing bioactive molecules. In particular, the presence of the tert-butyl group enhances the lipophilicity of the compound, which is crucial for improving drug absorption and bioavailability. This feature has led to its exploration in the development of small molecule inhibitors targeting various disease states, including cancer and neurodegenerative disorders.

The methoxypropanol moiety in this compound introduces hydrophilic characteristics, balancing the lipophilicity provided by the tert-butyl group. This balance is essential for achieving optimal pharmacokinetic profiles in drug candidates. Furthermore, the alcohol group can undergo various chemical modifications, enabling the synthesis of derivatives with enhanced activity or specificity. For instance, researchers have explored the use of this compound as a precursor for synthesizing bioisosteres, which are structural analogs designed to improve drug efficacy while minimizing side effects.

In terms of synthesis, 1-(1-Tert-butyl-1H-1,2,3-triazol-4-yl)-3-methoxypropan-2-ol can be prepared through a combination of click chemistry and traditional organic synthesis techniques. The copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction is particularly useful for constructing the triazole ring. This method not only ensures high yields but also allows for precise control over the stereochemistry of the product. The integration of green chemistry principles in its synthesis has further enhanced its appeal as an environmentally friendly building block for advanced materials.

From an applications perspective, this compound has shown promise in several areas. In pharmaceuticals, it serves as a valuable intermediate in the synthesis of targeted therapies, where its ability to modulate protein–ligand interactions is exploited. In agrochemicals, it has been investigated as a potential lead for developing selective herbicides or insecticides, leveraging its unique chemical properties to achieve higher efficacy with reduced environmental impact.

Recent advancements in computational chemistry have also shed light on the electronic properties of this compound. Density functional theory (DFT) studies have revealed that the triazole ring exhibits significant electron-withdrawing effects, which can influence its reactivity in biological systems. These insights are valuable for designing derivatives with tailored electronic properties suitable for specific therapeutic or agricultural applications.

In conclusion, 1-(1-Tert-butyl-1H-1,2,3-triazol-4-yl)-3-methoxypropan-2-Ol (CAS No. 2137935-55